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Compound of Interest

Compound Name: L-365260

Cat. No.: B1673720

For researchers, scientists, and drug development professionals, ensuring the safe handling
and disposal of chemical compounds is paramount. This document provides essential safety
and logistical information for the proper disposal of L-365260, a selective antagonist of the
cholecystokinin receptor 2 (CCK2). Adherence to these procedures is critical to protect
personnel and the environment.

L-365260 is classified as acutely toxic if swallowed and very toxic to aquatic life. Therefore, it
must be managed as hazardous waste from the point of generation to its final disposal. Under
no circumstances should L-365260 or its containers be disposed of in regular trash or down the
drain.

Hazard Profile of L-365260

A clear understanding of the hazard profile of L-365260 is the first step in its safe management.
The following table summarizes key quantitative and qualitative hazard data.
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Hazard . Precautionary
o GHS Pictograms Hazard Codes
Classification Statements
o o P264: Wash hands
Acute Toxicity, Oral H301: Toxic if
Danger thoroughly after
(Category 3) swallowed )
handling.
Hazardous to the
) ) ) P270: Do not eat,
aguatic environment, ] H400: Very toxic to ]
Warning drink or smoke when

acute hazard

(Category 1)

aquatic life ) ]
using this product.

P273: Avoid release to

the environment.

P301 + P310: IF
SWALLOWED:
Immediately call a
POISON CENTER or

doctor/physician.

P391: Collect spillage.

P405: Store locked
up.

P501: Dispose of
contents/container in
accordance with
local/regional/national/
international

regulations.

Step-by-Step Disposal Protocol for L-365260

The following protocol outlines the necessary steps for the safe disposal of L-365260 waste,

including pure compound, contaminated labware, and solutions.

1. Waste Segregation and Collection:

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://www.benchchem.com/product/b1673720?utm_src=pdf-body
https://www.benchchem.com/product/b1673720?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1673720?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

» Solid Waste: Collect unused or expired L-365260 powder, contaminated personal protective
equipment (PPE) such as gloves and weighing papers, and other contaminated solids in a
designated, leak-proof, and clearly labeled hazardous waste container.

» Liquid Waste: Solutions containing L-365260 should be collected in a separate, compatible,
and shatter-proof container. Do not mix with other solvent waste streams unless explicitly
permitted by your institution's Environmental Health and Safety (EHS) department.

o Empty Containers: Containers that held L-365260 are considered acutely hazardous waste.
They must be triple-rinsed with a suitable solvent. The rinsate must be collected and
disposed of as hazardous liquid waste[1][2]. After triple-rinsing, the container labels should
be defaced, and the container can then be disposed of as regular solid waste[2].

2. Container Labeling: All hazardous waste containers must be labeled with a hazardous waste
tag as soon as the first drop of waste is added. The label must include:

e The words "Hazardous Waste"[3].

e The full chemical name: "L-365260" and the names of any solvents or other chemicals in the
mixture[3].

e The approximate concentration and volume of the waste.

o The date of waste generation[3].

e The name and contact information of the principal investigator or responsible person[3].
e The appropriate hazard pictograms (e.g., skull and crossbones, environment)[3].

3. Storage:

o Store waste containers in a designated and secure satellite accumulation area within the
laboratory.

o Ensure containers are kept tightly closed except when adding waste.

o Use secondary containment, such as a tray or bin, to capture any potential leaks.
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Store away from incompatible materials.

N

. Disposal Request:

Once a waste container is full or has been in storage for a designated period (typically 6-12
months, check with your institution's EHS), a waste pickup request must be submitted to
your EHS department.

Do not attempt to transport hazardous waste off-site yourself. All disposal must be handled
by trained EHS personnel or a certified hazardous waste contractor.

Experimental Workflow for L-365260 Disposal

The following diagram illustrates the decision-making and operational workflow for the proper
disposal of L-365260 waste streams in a laboratory setting.
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Caption: Workflow for the safe disposal of L-365260 waste.
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L-365260 Mechanism of Action: CCK2 Receptor
Antagonism

L-365260 exerts its biological effects by selectively antagonizing the cholecystokinin 2 (CCK2)
receptor, a G protein-coupled receptor (GPCR). The binding of agonists like gastrin or
cholecystokinin (CCK) to the CCK2 receptor typically activates the Gq alpha subunit of the
associated G protein. This initiates a signaling cascade that results in various physiological
responses. L-365260 competitively binds to the receptor, preventing this activation.

The diagram below illustrates the canonical signaling pathway of the CCK2 receptor, which is
inhibited by L-365260.
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Caption: CCK2 receptor signaling pathway inhibited by L-365260.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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